Cas no 31950-84-2 (2,5-Di(propan-2-yl)-1,3,4-oxadiazole)
31950-84-2 structure
Product Name:2,5-Di(propan-2-yl)-1,3,4-oxadiazole
CAS No:31950-84-2
MF:C8H14N2O
MW:154.209561824799
CID:2821890
PubChem ID:21054921
Update Time:2025-04-21
2,5-Di(propan-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL838325
- DTXSID50610370
- 2,5-Di(propan-2-yl)-1,3,4-oxadiazole
- 31950-84-2
-
- Inchi: 1S/C8H14N2O/c1-5(2)7-9-10-8(11-7)6(3)4/h5-6H,1-4H3
- InChI Key: NUMPVMCIGYBLFI-UHFFFAOYSA-N
- SMILES: O1C(C(C)C)=NN=C1C(C)C
Computed Properties
- Exact Mass: 154.110613074g/mol
- Monoisotopic Mass: 154.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
2,5-Di(propan-2-yl)-1,3,4-oxadiazole Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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